Cas no 1932647-12-5 ((5R)-5-(2-aminoethyl)pyrrolidin-2-one)

• Product Name: (5R)-5-(2-aminoethyl)pyrrolidin-2-one
• CAS No: 1932647-12-5
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 6546807
• PubChem ID: 86315754
• Update Time: 2025-06-08

(5R)-5-(2-aminoethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1932647-12-5
• AT40687
• (5R)-5-(2-aminoethyl)pyrrolidin-2-one
• EN300-7276606

• Inchi： 1S/C6H12N2O/c7-4-3-5-1-2-6(9)8-5/h5H,1-4,7H2,(H,8,9)/t5-/m1/s1
• InChI Key： MVONUEUNUKAERG-RXMQYKEDSA-N
• SMILES： O=C1CC[C@H](CCN)N1

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on (5R)-5-(2-aminoethyl)pyrrolidin-2-one

Comprehensive Overview of (5R)-5-(2-aminoethyl)pyrrolidin-2-one (CAS No. 1932647-12-5)

(5R)-5-(2-aminoethyl)pyrrolidin-2-one, with the CAS number 1932647-12-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of (5R)-5-(2-aminoethyl)pyrrolidin-2-one consists of a pyrrolidinone ring substituted with an aminoethyl group at the 5-position. The presence of the chiral center at the 5-position (denoted as R) imparts enantiomeric specificity, which can significantly influence its biological properties. The compound's molecular formula is C₇H₁₃NO₂, and it has a molecular weight of approximately 143.18 g/mol.

Recent studies have highlighted the potential of (5R)-5-(2-aminoethyl)pyrrolidin-2-one in various therapeutic areas. One notable application is its use as a potential neuroprotective agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (5R)-5-(2-aminoethyl)pyrrolidin-2-one has also shown potential as an anti-inflammatory agent. A study published in the Inflammation Research journal reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity suggests its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (5R)-5-(2-aminoethyl)pyrrolidin-2-one have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

Clinical trials are currently underway to further evaluate the safety and efficacy of (5R)-5-(2-aminoethyl)pyrrolidin-2-one. Early-phase clinical trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with neurodegenerative and inflammatory conditions. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in its development.

The synthesis of (5R)-5-(2-aminoethyl)pyrrolidin-2-one involves several well-established chemical reactions. One common synthetic route involves the reaction of 5-hydroxypyrrolidin-2-one with 2-bromoethanamine hydrobromide, followed by stereoselective reduction to obtain the desired enantiomer. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for commercialization.

In conclusion, (5R)-5-(2-aminoethyl)pyrrolidin-2-one (CAS No. 1932647-12-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.